Methyl 3-[(3-bromo-4-methoxybenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate

• Molecular Formula: C21H24BrN3O4
• Molecular Weight: 462.3 g/mol
• IUPAC Name: methyl 3-[(3-bromo-4-methoxybenzoyl)amino]-4-(4-methylpiperazin-1-yl)benzoate
• InChI: InChI=1S/C21H24BrN3O4/c1-24-8-10-25(11-9-24)18-6-4-15(21(27)29-3)13-17(18)23-20(26)14-5-7-19(28-2)16(22)12-14/h4-7,12-13H,8-11H2,1-3H3,(H,23,26)
• InChI Key: KAKVMJSPOMPIMC-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)C3=CC(=C(C=C3)OC)Br

Description

Methyl 3-[(3-bromo-4-methoxybenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate is a chemical compound that is used in scientific research for its various biochemical and physiological effects. It is a potent and selective inhibitor of the protein kinase CK2, which is involved in many cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

Methyl 3-[(3-bromo-4-methoxybenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate inhibits the activity of CK2 by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrates, which are involved in many cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
Methyl 3-[(3-bromo-4-methoxybenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and enhance the sensitivity of cancer cells to chemotherapy. It has also been shown to have anti-inflammatory effects and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Methyl 3-[(3-bromo-4-methoxybenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate has several advantages for lab experiments. It is a potent and selective inhibitor of CK2, which makes it a valuable tool for studying the role of CK2 in cellular processes. It also has anti-cancer effects, which makes it a potential therapeutic agent for cancer. However, its use in lab experiments is limited by its solubility and stability.

Future Directions

There are several future directions for the research on Methyl 3-[(3-bromo-4-methoxybenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate. One direction is to develop more potent and selective inhibitors of CK2 for use in cancer therapy. Another direction is to study the role of CK2 in other cellular processes, such as DNA repair and RNA splicing. Additionally, the use of Methyl 3-[(3-bromo-4-methoxybenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate in combination with other chemotherapeutic agents could be explored for its potential synergistic effects.

Synthesis Methods

The synthesis of Methyl 3-[(3-bromo-4-methoxybenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate involves several steps, including the reaction of 3-bromo-4-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-(4-methyl-1-piperazinyl)aniline to form the intermediate product, which is then treated with methyl iodide to yield the final product.

Scientific Research Applications

Methyl 3-[(3-bromo-4-methoxybenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate has been extensively used in scientific research for its various biochemical and physiological effects. It has been shown to inhibit the activity of CK2, which is involved in many cellular processes, including cell growth, differentiation, and apoptosis. CK2 is overexpressed in many types of cancer, and its inhibition has been shown to have anti-cancer effects.